Cas no 41844-55-7 ([(E)-(2-Amino-1-cyano-2-oxoethylidene)amino] methyl carbonate)

• Product Name: [(E)-(2-Amino-1-cyano-2-oxoethylidene)amino] methyl carbonate
• CAS No: 41844-55-7
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 2636227
• Update Time: 2023-08-07

[(E)-(2-Amino-1-cyano-2-oxoethylidene)amino] methyl carbonate Chemical and Physical Properties

Names and Identifiers

• 2-Methoxycarbonyloxyimino-2-cyanoacetamid
• [(E)-(2-Amino-1-cyano-2-oxoethylidene)amino] methyl carbonate

• Inchi： 1S/C5H5N3O4/c1-11-5(10)12-8-3(2-6)4(7)9/h1H3,(H2,7,9)/b8-3+
• InChI Key： QTJLINZGLKRYPV-FPYGCLRLSA-N
• SMILES： O(C(=O)O/N=C(\C#N)/C(N)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 274
• Topological Polar Surface Area: 115